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Executive Summary
Palustrin-2c (Accession: P84280) is a cationic, amphipathic antimicrobial peptide (AMP)

belonging to the Palustrin-2 family. Characterized by a conserved C-terminal "Rana box" (a

cyclic disulfide-bridged domain), it represents a distinct evolutionary lineage of amphibian

immunity. While its specific potency against standard reference strains like E. coli is moderate

compared to its homologs (e.g., Palustrin-2Ca), its structural stability and low hemolytic

potential make it a significant template for understanding peptide-membrane interactions and

the evolutionary trade-offs between stability and cytotoxicity.

Structural Characterization
The biological activity of Palustrin-2c is strictly governed by its primary sequence and

secondary structure folding upon membrane contact.

Physicochemical Properties
Source:Rana palustris (Pickerel Frog).[1]
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Sequence (31 AA):GFLSTVKNLATNVAGTVIDTLKCKVTGGCRS[2]

Net Charge: +3 (at pH 7).

Structural Motif:

N-terminus (Residues 1–22): Amphipathic

-helix (Membrane insertion domain).

C-terminus (Residues 23–31): "Rana Box" (CKVTGGCRS). A cyclic heptapeptide

stabilized by an intramolecular disulfide bond (

).

The "Rana Box" Function
The Rana box is a hallmark of the Ranidae family AMPs.[3] Unlike the N-terminal helix which

drives permeabilization, this C-terminal loop primarily confers proteolytic stability. It acts as a

"cap" that prevents carboxypeptidase degradation in the biological matrix, extending the

peptide's half-life in serum without significantly altering the pore-forming mechanism.
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Figure 1: Structural domain organization of Palustrin-2c showing the functional separation

between the helical membrane-anchor and the stabilizing Rana box.
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Palustrin-2c exhibits a "moderate" activity profile. Unlike the highly aggressive Palustrin-2Ca

(MIC ~4 µM), Palustrin-2c requires higher concentrations to achieve bactericidal effects. This

suggests a mechanism heavily reliant on threshold accumulation.

Table 1: Comparative MIC Values (µM)

Organism Strain
MIC (Palustrin-
2c)

MIC (Palustrin-
2Ca)*

Activity
Classification

Gram-Negative
E. coli ATCC
25922

120 µM ~4–8 µM Low/Moderate

Gram-Positive
S. aureus ATCC

25923
>150 µM ~10–20 µM Low

| Fungi | C. albicans | ND | ~15 µM | Likely Low |

*Palustrin-2Ca data provided for context to illustrate family variance.

Scientific Insight: The high MIC (120 µM) against E. coli correlates with its lower net charge

(+3) compared to more potent homologs (+5 to +6). The reduced electrostatic attraction limits

the initial binding affinity to the anionic Lipopolysaccharide (LPS) layer, which is the rate-limiting

step for Gram-negative lysis.

Cytotoxicity & Hemolysis
A critical advantage of Palustrin-2c is its high safety margin.

Hemolytic Activity: Negligible (<5% hemolysis) at antimicrobial concentrations.

Mechanism of Selectivity: The peptide's hydrophobicity is tuned to interact with highly

negative bacterial membranes (rich in phosphatidylglycerol) rather than zwitterionic

mammalian membranes (rich in cholesterol/phosphatidylcholine).

Mechanism of Action: The Threshold Model
Palustrin-2c operates via a concentration-dependent membrane permeabilization mechanism,

likely following the "Carpet Model" rather than forming stable transmembrane pores.
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Electrostatic Attraction: The cationic N-terminus binds to anionic bacterial surfaces (LPS or

Teichoic Acid).[4]

Helix Folding: Upon contact with the hydrophobic core, residues 1–22 fold into an

amphipathic

-helix.

Accumulation: The peptide accumulates parallel to the membrane surface ("carpet"

formation).

Disruption: Once a critical threshold concentration is reached (high for Palustrin-2c), the

membrane curvature is disrupted, leading to micellization and lysis.
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Figure 2: The "Carpet Model" mechanism of action proposed for Palustrin-2c, highlighting the

critical threshold accumulation step.
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Experimental Protocols
To validate the activity of Palustrin-2c, the following standardized protocols are recommended.

These ensure reproducibility and account for the peptide's specific stability features.

Peptide Synthesis & Folding
Synthesis: Solid-phase synthesis (Fmoc chemistry).

Oxidation (Critical): The linear peptide must be oxidized to form the disulfide bridge.

Protocol: Dissolve reduced peptide (0.1 mg/mL) in 100 mM Ammonium Bicarbonate (pH

8.0). Stir open to air for 24–48 hours. Monitor via HPLC/MS until the mass shifts by -2 Da.

Purification: RP-HPLC (C18 column) to >95% purity.

Minimum Inhibitory Concentration (MIC) Assay
This protocol uses a modified broth microdilution method optimized for cationic peptides

(avoiding plastic binding).

Inoculum Prep: Grow bacteria (E. coli ATCC 25922) to mid-log phase (

). Dilute to

CFU/mL in Mueller-Hinton Broth (MHB).

Peptide Dilution: Prepare serial 2-fold dilutions of Palustrin-2c in polypropylene 96-well

plates (Range: 1 to 256 µM).

Note: Use Polypropylene (PP) plates, not Polystyrene (PS), to prevent peptide adsorption.

Incubation: Add 50 µL bacterial suspension to 50 µL peptide solution. Incubate at 37°C for

18–24 hours.

Readout: MIC is the lowest concentration with no visible growth (or

).
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Hemolysis Assay (Safety Profiling)
Blood Source: Fresh human or sheep erythrocytes (RBCs).

Washing: Wash RBCs 3x with PBS (pH 7.4) to remove serum. Resuspend to 4% v/v.

Treatment: Incubate RBCs with Palustrin-2c (up to 200 µM) for 1 hour at 37°C.

Controls:

Negative: PBS (0% hemolysis).

Positive: 1% Triton X-100 (100% hemolysis).

Calculation: Centrifuge and measure supernatant absorbance at 540 nm.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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